![molecular formula C23H23N3O4 B4699480 N-benzyl-3-({[(3,4-dimethoxyphenyl)amino]carbonyl}amino)benzamide](/img/structure/B4699480.png)
N-benzyl-3-({[(3,4-dimethoxyphenyl)amino]carbonyl}amino)benzamide
Overview
Description
N-benzyl-3-({[(3,4-dimethoxyphenyl)amino]carbonyl}amino)benzamide, also known as Compound 1, is a chemical compound that has been extensively studied for its potential therapeutic applications. The compound has been shown to have promising anticancer properties and is currently being investigated as a potential treatment for a variety of cancers.
Mechanism of Action
The mechanism of action of N-benzyl-3-({[(3,4-dimethoxyphenyl)amino]carbonyl}amino)benzamide 1 is not fully understood, but it is thought to involve the inhibition of protein kinases that play a role in cell growth and proliferation. Specifically, N-benzyl-3-({[(3,4-dimethoxyphenyl)amino]carbonyl}amino)benzamide 1 has been shown to inhibit the activity of Aurora kinases, which are involved in the regulation of mitosis and cell division.
Biochemical and Physiological Effects:
N-benzyl-3-({[(3,4-dimethoxyphenyl)amino]carbonyl}amino)benzamide 1 has been shown to have a number of biochemical and physiological effects. In addition to its anticancer properties, N-benzyl-3-({[(3,4-dimethoxyphenyl)amino]carbonyl}amino)benzamide 1 has been shown to inhibit angiogenesis, the process by which new blood vessels are formed. This may be important in the treatment of cancer, as tumors require a blood supply in order to grow and spread.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-benzyl-3-({[(3,4-dimethoxyphenyl)amino]carbonyl}amino)benzamide 1 is its high potency and specificity for its target proteins. This makes it an attractive candidate for further investigation as a potential cancer treatment. However, one limitation of N-benzyl-3-({[(3,4-dimethoxyphenyl)amino]carbonyl}amino)benzamide 1 is its poor solubility in aqueous solutions, which may make it difficult to administer in vivo.
Future Directions
There are a number of potential future directions for research on N-benzyl-3-({[(3,4-dimethoxyphenyl)amino]carbonyl}amino)benzamide 1. One area of interest is the development of more soluble analogues of N-benzyl-3-({[(3,4-dimethoxyphenyl)amino]carbonyl}amino)benzamide 1 that may be more suitable for in vivo use. Additionally, further studies are needed to fully elucidate the mechanism of action of N-benzyl-3-({[(3,4-dimethoxyphenyl)amino]carbonyl}amino)benzamide 1 and to identify potential biomarkers that may be useful in predicting response to treatment. Finally, there is potential for the development of combination therapies that may enhance the anticancer effects of N-benzyl-3-({[(3,4-dimethoxyphenyl)amino]carbonyl}amino)benzamide 1.
Scientific Research Applications
N-benzyl-3-({[(3,4-dimethoxyphenyl)amino]carbonyl}amino)benzamide 1 has been extensively studied for its potential anticancer properties. In vitro studies have shown that N-benzyl-3-({[(3,4-dimethoxyphenyl)amino]carbonyl}amino)benzamide 1 is able to inhibit the growth of a variety of cancer cell lines, including breast, colon, and lung cancer cells. Furthermore, in vivo studies have demonstrated that N-benzyl-3-({[(3,4-dimethoxyphenyl)amino]carbonyl}amino)benzamide 1 is able to inhibit tumor growth in mouse models of breast and lung cancer.
properties
IUPAC Name |
N-benzyl-3-[(3,4-dimethoxyphenyl)carbamoylamino]benzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N3O4/c1-29-20-12-11-19(14-21(20)30-2)26-23(28)25-18-10-6-9-17(13-18)22(27)24-15-16-7-4-3-5-8-16/h3-14H,15H2,1-2H3,(H,24,27)(H2,25,26,28) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VMSROMGHZVOAOU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NC(=O)NC2=CC=CC(=C2)C(=O)NCC3=CC=CC=C3)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.